2-Ethoxy-5-(3-nitro-benzoylamino)-benzenesulfonyl chloride
Overview
Description
2-Ethoxy-5-(3-nitro-benzoylamino)-benzenesulfonyl chloride, also known as EBC, is a chemical compound that has gained attention in scientific research due to its potential applications in the pharmaceutical industry. This compound is a sulfonyl chloride derivative that is used as a reagent in the synthesis of various organic compounds.
Mechanism Of Action
The mechanism of action of 2-Ethoxy-5-(3-nitro-benzoylamino)-benzenesulfonyl chloride is not fully understood. However, it is known to react with amino groups in organic compounds, leading to the formation of sulfonamide and sulfone derivatives. These derivatives have been found to have potential applications as anti-tumor and anti-inflammatory agents.
Biochemical And Physiological Effects
2-Ethoxy-5-(3-nitro-benzoylamino)-benzenesulfonyl chloride has been found to have no significant biochemical or physiological effects on living organisms. However, its derivatives have been found to have potential applications as anti-tumor and anti-inflammatory agents.
Advantages And Limitations For Lab Experiments
One advantage of using 2-Ethoxy-5-(3-nitro-benzoylamino)-benzenesulfonyl chloride in lab experiments is its high purity and good yield. It is also a relatively inexpensive reagent. However, 2-Ethoxy-5-(3-nitro-benzoylamino)-benzenesulfonyl chloride is highly reactive and must be handled with care. It is also sensitive to moisture and must be stored in a dry environment.
Future Directions
There are several future directions for the use of 2-Ethoxy-5-(3-nitro-benzoylamino)-benzenesulfonyl chloride and its derivatives in scientific research. One direction is the synthesis of new sulfonamide and sulfone derivatives for potential use as anti-tumor and anti-inflammatory agents. Another direction is the development of new methods for the synthesis of 2-Ethoxy-5-(3-nitro-benzoylamino)-benzenesulfonyl chloride and its derivatives with higher yields and purity. Additionally, the use of 2-Ethoxy-5-(3-nitro-benzoylamino)-benzenesulfonyl chloride and its derivatives in other areas of research, such as materials science and catalysis, may also be explored.
Scientific Research Applications
2-Ethoxy-5-(3-nitro-benzoylamino)-benzenesulfonyl chloride has been used in various scientific research studies due to its potential applications in the pharmaceutical industry. It has been found to be an effective reagent in the synthesis of various organic compounds, including sulfonamides, sulfones, and sulfonyl ureas. 2-Ethoxy-5-(3-nitro-benzoylamino)-benzenesulfonyl chloride has also been used in the synthesis of potential anti-tumor and anti-inflammatory agents.
properties
IUPAC Name |
2-ethoxy-5-[(3-nitrobenzoyl)amino]benzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2O6S/c1-2-24-13-7-6-11(9-14(13)25(16,22)23)17-15(19)10-4-3-5-12(8-10)18(20)21/h3-9H,2H2,1H3,(H,17,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYXZDULKLFDZIL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-])S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2O6S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20374477 |
Source
|
| Record name | 2-Ethoxy-5-(3-nitrobenzamido)benzene-1-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20374477 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
384.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethoxy-5-(3-nitro-benzoylamino)-benzenesulfonyl chloride | |
CAS RN |
680618-00-2 |
Source
|
| Record name | 2-Ethoxy-5-(3-nitrobenzamido)benzene-1-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20374477 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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